Cas no 151060-21-8 (Balofloxacin dihydrate)

• Product Name: Balofloxacin dihydrate
• CAS No: 151060-21-8
• MF: C₂₀H₂₈FN₃O₆
• MW: 425.4512
• MDL: MFCD00903719
• CID: 903960
• PubChem ID: 253661053
• Update Time: 2025-05-20

Balofloxacin dihydrate Chemical and Physical Properties

Names and Identifiers

• Balofloxacin Dihydrate
• 1-cyclopropyl-6-fluoro-8-methoxy-7-[3-(methylamino)piperidin-1-yl]-4-oxoquinoline-3-carboxylic acid,dihydrate
• BALOFLOXACIN
• Balofloxacin hydrate
• Baloxin
• Neuroquinoron
• UNII-SH1AVB6TVK
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[3-(methylamino)-1-piperidyl]-4-oxoquinoline-3-carboxylic Acid Dihydrate
• (+/-)-1-Cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-[3-(MethylaMino)-1-piperidinyl]-4-oxo-3-quinolinecarboxylic Acid Dihydrate
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-[3-(MethylaMino)-1-piperidinyl]-4-oxo-, dihydrate (9CI)
• Balofloxacin hydrate [JAN]
• WEGNYJXOCPJAPS-UHFFFAOYSA-N
• C20H24FN3O4.2H2O
• 2247AH
• API0010764
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-(3-(methylamino)-1-piperidinyl)-4-oxo-, (+/-), dihydrate
• (+/-)-1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-(3-(methylamino)piperidino)-4-oxo-3-quinolinecarboxylic acid, dihydrate
• 3-Quinolinecarboxy
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-(3-(methylamino)-1-piperidinyl)-4-oxo-, dihydrate
• AKOS027250755
• Balofloxacindihydrate
• s5601
• J-008777
• SCHEMBL483404
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[3-(methylamino)-1-piperidinyl]-4-oxo-, hydrate (1:2)
• 1-cyclopropyl-6-fluoro-8-methoxy-7-[3-(methylamino)piperidin-1-yl]-4-oxoquinoline-3-carboxylic acid;dihydrate
• DA-61486
• (+/-)-1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[3-(methylamino)-1-piperidinyl]-4-oxo-3-quinolinecarboxylic Acid Dihydrate; Baloxin; Q 35;
• Q-35
• Balofloxacin (dihydrate)
• CCG-268945
• CS-0013148
• HY-B0159A
• 3-QUINOLINECARBOXYLIC ACID, 1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-8-METHOXY-7-(3-(METHYLAMINO)-1-PIPERIDINYL)-4-OXO-, (+/-)-, DIHYDRATE
• Q27289204
• 1-Cyclopropyl-1,4-dihydro-6-fluoro-8-methoxy-7-(3-methylaminopiperidin-1-yl)-4-oxo-3-quinolinecarboxylic acid dihydrate
• 151060-21-8
• SH1AVB6TVK
• 1-cyclopropyl-6-fluoro-8-methoxy-7-[3-(methylamino)piperidin-1-yl]-4-oxo-1,4-dihydroquinoline-3-carboxylic acid dihydrate
• MFCD00903719
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-(3-(methylamino)-1-piperidinyl)-4-oxo-, dihydrate, (+/-)-
• AS-75149
• Balofloxacin dihydrate

• MDL： MFCD00903719
• Inchi： 1S/C20H24FN3O4.2H2O/c1-22-11-4-3-7-23(9-11)17-15(21)8-13-16(19(17)28-2)24(12-5-6-12)10-14(18(13)25)20(26)27;;/h8,10-12,22H,3-7,9H2,1-2H3,(H,26,27);2*1H2
• InChI Key： WEGNYJXOCPJAPS-UHFFFAOYSA-N
• SMILES： FC1C([H])=C2C(C(C(=O)O[H])=C([H])N(C2=C(C=1N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])N([H])C([H])([H])[H])OC([H])([H])[H])C1([H])C([H])([H])C1([H])[H])=O.O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 425.19600
• Monoisotopic Mass: 425.19621378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1

Experimental Properties

• Melting Point: 135°C(lit.)
• PSA: 102.26000
• LogP: 2.69780

Balofloxacin dihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• RTECS：VB1993755
• Storage Condition：(BD305614)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids
• Other Chemical Reagents

Additional information on Balofloxacin dihydrate

Balofloxacin Dihydrate: A Comprehensive Overview

Balofloxacin dihydrate, a compound with the CAS number 151060-21-8, is a member of the fluoroquinolone class of antibiotics. This class of drugs is widely recognized for its potent antibacterial activity, making it a critical component in the treatment of various bacterial infections. The compound is particularly notable for its ability to inhibit bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication and repair. This mechanism underscores its efficacy in targeting a broad spectrum of pathogens, including both Gram-positive and Gram-negative bacteria.

The chemical structure of Balofloxacin dihydrate is characterized by a bicyclic ring system with a fluorine atom substitution, which enhances its pharmacokinetic properties. This structural feature contributes to its high lipophilicity, allowing for better absorption and distribution within the body. Recent studies have highlighted the compound's improved bioavailability compared to earlier generations of fluoroquinolones, making it a preferred choice in clinical settings where rapid onset of action is required.

One of the most significant advancements in the research of Balofloxacin dihydrate involves its application in treating multidrug-resistant (MDR) bacterial infections. With the increasing prevalence of antibiotic resistance globally, compounds like Balofloxacin dihydrate offer a promising solution. Researchers have demonstrated its effectiveness against MDR strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings underscore the compound's potential in combating one of the most pressing challenges in modern medicine.

In addition to its antibacterial properties, recent investigations have explored the anti-inflammatory effects of Balofloxacin dihydrate. Studies suggest that the compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation. This dual functionality—antibacterial and anti-inflammatory—positions Balofloxacin dihydrate as a versatile therapeutic agent with applications beyond traditional antibiotic use. Potential indications include treating inflammatory bowel disease and other conditions characterized by chronic inflammation.

The pharmacokinetics of Balofloxacin dihydrate have also been extensively studied. Research indicates that the compound has an optimal half-life, allowing for once-daily dosing regimens. This characteristic enhances patient compliance and reduces the likelihood of missed doses, which can contribute to antibiotic resistance. Furthermore, studies on drug-drug interactions have shown that Balofloxacin dihydrate has minimal interactions with commonly prescribed medications, making it a safe option for patients on multiple therapies.

From an environmental perspective, researchers have investigated the environmental fate and toxicity of Balofloxacin dihydrate. Studies suggest that the compound has low persistence in aquatic environments due to rapid degradation under sunlight exposure. However, further research is needed to fully understand its ecological impact and ensure sustainable use practices.

In conclusion, Balofloxacin dihydrate represents a significant advancement in antimicrobial therapy. Its potent antibacterial activity, broad spectrum of effectiveness, and favorable pharmacokinetic profile make it an invaluable tool in combating bacterial infections. Ongoing research continues to uncover new applications and refine its therapeutic potential, ensuring that Balofloxacin dihydrate remains at the forefront of antibiotic development.